Cas no 1805688-52-1 (3-(2-Carboxyethyl)-2-(chloromethyl)mandelic acid)

• Product Name: 3-(2-Carboxyethyl)-2-(chloromethyl)mandelic acid
• CAS No: 1805688-52-1
• MF: C₁₂H₁₃ClO₅
• MW: 272.681623220444
• CID: 4941634
• Update Time: 2025-10-31

3-(2-Carboxyethyl)-2-(chloromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Carboxyethyl)-2-(chloromethyl)mandelic acid

• Inchi： 1S/C12H13ClO5/c13-6-9-7(4-5-10(14)15)2-1-3-8(9)11(16)12(17)18/h1-3,11,16H,4-6H2,(H,14,15)(H,17,18)
• InChI Key： KGUSUZVIFRJUDT-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=CC=1CCC(=O)O)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• XLogP3: 1
• Topological Polar Surface Area: 94.8

Additional information on 3-(2-Carboxyethyl)-2-(chloromethyl)mandelic acid

Introduction to 3-(2-Carboxyethyl)-2-(chloromethyl)mandelic Acid (CAS No. 1805688-52-1)

3-(2-Carboxyethyl)-2-(chloromethyl)mandelic acid, identified by its Chemical Abstracts Service (CAS) number 1805688-52-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural features, including a carboxyethyl group and a chloromethyl substituent on a mandelic acid backbone, exhibits intriguing chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3-(2-Carboxyethyl)-2-(chloromethyl)mandelic acid consists of a benzene ring substituted with both a hydroxyl and a carboxyl group, typical of mandelic acid derivatives, but with the addition of an ethyl chain at the 2-position and a chloromethyl group at the 2-position as well. This dual substitution pattern imparts distinct reactivity, making it a versatile building block for medicinal chemists. The presence of the chloromethyl group, in particular, facilitates nucleophilic addition reactions, which are pivotal in constructing more complex molecular architectures.

In recent years, 3-(2-Carboxyethyl)-2-(chloromethyl)mandelic acid has been explored in the development of novel therapeutic agents. Its structural motif is reminiscent of naturally occurring compounds that exhibit antimicrobial and anti-inflammatory properties. Researchers have leveraged its reactivity to design derivatives with enhanced pharmacological profiles. For instance, modifications at the carboxyethyl moiety have been investigated for potential applications in enzyme inhibition, while the chloromethyl group has been utilized to introduce bioisosteric linkages in drug design.

One of the most compelling areas of research involving 3-(2-Carboxyethyl)-2-(chloromethyl)mandelic acid is its role in the synthesis of protease inhibitors. Proteases play critical roles in various biological pathways, and their inhibition is a key strategy in treating conditions such as cancer, inflammation, and viral infections. The compound’s ability to undergo selective functionalization has allowed chemists to create analogs that target specific protease enzymes with high affinity. Preliminary studies have shown promising results in inhibiting key proteases involved in tumor progression, suggesting its potential as a lead compound for further development.

The carboxyethyl group in 3-(2-Carboxyethyl)-2-(chloromethyl)mandelic acid also contributes to its solubility and bioavailability, which are crucial factors in drug formulation. By tuning the length and properties of this side chain, researchers can modulate the pharmacokinetic behavior of derived compounds. This flexibility has been exploited in designing prodrugs that release active therapeutic agents in vivo under specific physiological conditions, thereby improving treatment efficacy.

Furthermore, the chloromethyl functionality has been utilized to introduce cross-linking agents in biomedical applications. For example, derivatives of 3-(2-Carboxyethyl)-2-(chloromethyl)mandelic acid have been explored as components in hydrogel formulations for drug delivery systems. These hydrogels can be designed to release payloads gradually or in response to external stimuli, offering controlled release profiles that are essential for optimizing therapeutic outcomes.

Recent advances in computational chemistry have also facilitated the rational design of 3-(2-Carboxyethyl)-2-(chloromethyl)mandelic acid derivatives. Molecular modeling techniques allow researchers to predict the binding modes of these compounds with target proteins, enabling the optimization of their pharmacological properties before experimental synthesis. This approach has significantly accelerated the discovery process and reduced the time required to develop lead compounds for clinical trials.

The synthesis of 3-(2-Carboxyethyl)-2-(chloromethyl)mandelic acid itself presents an interesting challenge due to its reactive functional groups. However, modern synthetic methodologies have made it more accessible than ever before. Catalytic processes and green chemistry principles have been employed to improve yield and reduce waste, aligning with the growing emphasis on sustainable practices in pharmaceutical manufacturing. These advancements not only enhance efficiency but also minimize environmental impact.

In conclusion,3-(2-Carboxyethyl)-2-(chloromethyl)mandelic acid (CAS No. 1805688-52-1) represents a fascinating compound with broad applications in drug discovery and biomedicine. Its unique structural features and reactivity make it a valuable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new possibilities for this compound and its derivatives,3-(2-Carboxyethyl)-2-(chloromethyl)mandelic acid is poised to play an increasingly significant role in addressing some of today’s most pressing medical challenges.